2-Cyclopropyl-6-(2,4-dimethylthiazol-5-yl)pyrimidin-4-ol
Overview
Description
Synthesis Analysis
The synthesis of this compound involves initial optimization by catalog followed by iterative parallel synthesis guided by X-ray cocrystal structures . This process results in rapid potency improvements with minimal loss of ligand efficiency .Molecular Structure Analysis
The molecular structure of this compound is complex and involves a cyclopropyl group, a pyrimidin-4-ol group, and a 2,4-dimethylthiazol-5-yl group. The molecular weight of the compound is 247.32 g/mol.Chemical Reactions Analysis
The chemical reactions involving this compound are complex and involve a series of steps guided by X-ray cocrystal structures . The process results in rapid potency improvements with minimal loss of ligand efficiency .Scientific Research Applications
Cyclin-Dependent Kinase Inhibitors
Research has identified derivatives of the pyrimidine class as potent inhibitors of cyclin-dependent kinase-2 (CDK2), a critical protein for cell cycle regulation. These inhibitors exhibit low nanomolar potencies against CDK2 and have shown antiproliferative and proapoptotic effects, consistent with CDK2 and CDK9 inhibition in cellular models (Wang et al., 2004).
Antiproliferative Agents
Pyrimidine derivatives have been synthesized and evaluated for their antiproliferative activity against cancer cell lines. Studies have found that certain compounds within this class can induce apoptotic cell death in treated cells, highlighting their potential as anticancer agents (Atapour-Mashhad et al., 2017).
Anticancer Activity and Mechanisms
Novel bis-pyrimidine based ligands have shown significant anticancer activity in non-small cell lung cancer (NSCLC) models through mechanisms involving the p53-dependent pathway. These compounds have demonstrated the ability to induce G0/G1 arrest, apoptosis, and inhibit cell migration and invasion (Bhatti et al., 2019).
Antimicrobial Activity
Derivatives of pyrimidines have been synthesized with significant antibacterial and antifungal activity. These compounds, which include tetrazoles and thieno[2,3-d]pyrimidines, offer a promising approach to developing new antimicrobial agents (Bhoge et al., 2021).
Antifungal Effects
Research into pyrimidine derivatives containing heterocyclic compounds has identified compounds with strong antifungal effects against significant types of fungi. These studies contribute to the understanding of pyrimidine's role in developing new antifungal agents (Jafar et al., 2017).
Insecticidal and Antibacterial Potential
Pyrimidine-linked heterocyclic compounds synthesized via microwave irradiation have shown potential for insecticidal and antibacterial applications. This research opens avenues for developing new agents to combat pests and microbial resistance (Deohate et al., 2020).
properties
IUPAC Name |
2-cyclopropyl-4-(2,4-dimethyl-1,3-thiazol-5-yl)-1H-pyrimidin-6-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3OS/c1-6-11(17-7(2)13-6)9-5-10(16)15-12(14-9)8-3-4-8/h5,8H,3-4H2,1-2H3,(H,14,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGZGBHUZGGRDSJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C)C2=CC(=O)NC(=N2)C3CC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyclopropyl-6-(2,4-dimethylthiazol-5-yl)pyrimidin-4-ol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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